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Compound of Interest

Compound Name: 2-(Bromomethyl)aniline

CAS No.: 364360-78-1

Cat. No.: B1339722

Get Quote

Executive Summary
2-(Bromomethyl)aniline (CAS: 40649-16-7 / HBr Salt: 107563-00-8) presents a dual-hazard

profile: it acts as both a potent alkylating agent (via the benzylic bromide) and a sensitizing

aromatic amine.[1] Improper disposal frequently results in accidental exposure to lachrymatory

vapors or violent polymerization events in waste drums.[1]

Immediate Action Required:

Segregate strictly from strong oxidizers and strong bases.[1]

Quench residues using a Sodium Thiosulfate solution (not water alone).[1]

Classify as Halogenated Organic Waste (Corrosive/Toxic).[1]

Part 1: Chemical Profile & Hazard Assessment[1]
To manage disposal safely, one must understand the causality of the hazard. This molecule is

not a passive solvent; it is a "spring-loaded" electrophile.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1339722#bc-rfq
https://www.benchchem.com/product/b1339722/docs?utm_src=pdf-body#operational-guide-2-bromomethyl-aniline-proper-disposal-procedures-1
https://www.smolecule.com/products/s764960
https://www.smolecule.com/products/s764960
https://www.smolecule.com/products/s764960
https://www.smolecule.com/products/s764960
https://www.smolecule.com/products/s764960
https://www.smolecule.com/products/s764960
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339722?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Dual-Hazard Mechanism
Feature Chemical Moiety

Mechanism of
Action

Operational
Consequence

Primary Hazard
Benzylic Bromide (–

CH₂Br)

Sɴ2 Alkylation:

Rapidly attacks

nucleophiles (DNA,

proteins, water).[1]

Lachrymator/Corrosiv

e. Causes immediate

eye/mucous

membrane irritation.[1]

Hydrolyzes to release

HBr gas.[1][2]

Secondary Hazard Aniline Amine (–NH₂)

Oxidation/Polymerizati

on: Susceptible to

radical oxidation or

self-condensation.[1]

Incompatibility: Violent

reaction with nitric

acid or peroxides.[1]

Can polymerize

exothermically if

stored with strong

Lewis acids.[1]

Physical Properties Relevant to Disposal[1][3][4]
State: Solid (often low-melting) or liquid depending on purity and salt form.[1]

Hydrolysis: Reacts with moisture to form 2-aminobenzyl alcohol and Hydrogen Bromide

(HBr).[1] Note: The release of HBr fumes is the primary indicator of compromised

containment.

Flash Point: >100°C (typically), but combustible.[1]

Part 2: Pre-Disposal Stabilization & Quenching[1]
Do not dispose of the neat (pure) chemical directly into a waste drum. The high reactivity of the

bromomethyl group poses a risk of secondary reactions inside the waste container.[1] Small

amounts of residue or spills must be chemically deactivated ("quenched") first.[1]

The Self-Validating Quenching System
We utilize Sodium Thiosulfate (
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) rather than simple hydrolysis.[1]

Why? Water hydrolysis releases toxic HBr gas.[1][2] Thiosulfate acts as a "soft" nucleophile,

converting the reactive alkyl bromide into a non-volatile, water-soluble Bunte salt (S-alkyl

thiosulfate).[1]

Protocol: Deactivation of Residues (Glassware/Spills)[1]
Preparation: Prepare a 10% w/v Sodium Thiosulfate solution in water.[1] Add 2% Sodium

Carbonate (

) to buffer the solution (prevents acid buildup).[1]

Application: Slowly add the quench solution to the glassware or spill residue.[1]

Observation: The solution may warm slightly.[1] Ensure excess quencher is present

(yellowing may occur due to trace oxidation, but the goal is alkylation of the thiosulfate).

Validation: Allow to stand for 30 minutes. Check pH; it should remain slightly alkaline (pH 8-

9).[1] If acidic, HBr is being generated faster than neutralized—add more Carbonate.

Final Clean: The resulting mixture is now a non-volatile aqueous waste containing the Bunte

salt.[1]

Part 3: Waste Segregation Logic
Improper segregation is the leading cause of "bulging drum" incidents. Use the following

decision logic to determine the correct waste stream.
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Action Key

Waste Material: 
2-(Bromomethyl)aniline

Is it Bulk/Neat Chemical?

Is it Trace Residue/Spill?

No

Keep in Original Container.
Label 'Defunct Chemical'.

Yes (>50g)

Apply Thiosulfate Quench
(Protocol Section 2)

Yes

CRITICAL SEGREGATION:
NO Oxidizers (Nitric Acid)

NO Strong Bases

Lab Pack / Solid Waste Stream
(UN 2922 or UN 3261)

Collect as Aqueous Waste
(Halogenated/Toxic)

Decision Point Critical Action Safe Disposal

Click to download full resolution via product page

Figure 1: Waste segregation decision tree ensuring separation of bulk reactive material from

quenched residues.

Part 4: Spill Response Protocol
Scenario: A 5g bottle of 2-(Bromomethyl)aniline drops and shatters inside the fume hood.

Step-by-Step Response
Evacuate & Isolate: The compound is a lachrymator.[1] If the spill is outside the hood,

evacuate the lab immediately. If inside, lower the sash.
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PPE Upgrade: Standard nitrile gloves are insufficient for prolonged contact with benzyl

bromides.[1]

Required:Double-gloving (Nitrile under Silver Shield/Laminate) or thick Butyl rubber.[1]

Wear a face shield if splash risk exists.[1]

Containment: Surround the spill with absorbent pads or vermiculite.[1] Do NOT use sawdust

(combustible reaction risk).[1]

In-Situ Deactivation:

Gently pour the Thiosulfate/Carbonate Quench Solution (see Part 2) over the spill.[1]

Note: Do not simply wipe it up; the vapor pressure will contaminate the trash bin. You must

chemically kill the benzylic bromide first.[1]

Cleanup:

Wait 20 minutes.

Absorb the slurry with vermiculite or clay.[1]

Place in a sealed hazardous waste bag, then into a secondary container.[1]

Label: "Debris containing 2-(Bromomethyl)aniline (Quenched)."

Part 5: Final Disposal & Regulatory Compliance[1]
When handing off to your waste management contractor (TSDF), accurate labeling is

mandatory to prevent downstream accidents.[1]

Waste Labeling Matrix
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Parameter Specification

Waste Type
Halogenated Organic (if neat) or Aqueous Toxic

(if quenched).[1]

EPA Waste Codes (US)

D002 (Corrosive), D003 (Reactivity - potential),

U-Listed (check local listings for aniline

derivatives).[1]

DOT Shipping Name
Generic:Corrosive solid, toxic, n.o.s. (contains

2-(Bromomethyl)aniline).[1][3][4]

UN Number

UN 2923 (Solid) or UN 2922 (Liquid).[1] Note:

Pure Benzyl Bromide is UN 1737, but for this

derivative, the N.O.S. code is often preferred by

couriers unless specifically listed.[1]

Storage for Pickup
Container: High-density polyethylene (HDPE) or glass.[1] Avoid metal containers (corrosion

risk from hydrolysis).[1]

Venting: If the waste is suspected to be slowly hydrolyzing, use a vented cap (pressure

relief) to prevent container rupture from HBr generation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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